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Compound of Interest

Compound Name: 2-(2-Nitrovinyl)thiophene

Cat. No.: B151962 Get Quote

Technical Guide: 2-(2-Nitrovinyl)thiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Nitrovinyl)thiophene, a

molecule of interest in various scientific domains. This document collates its fundamental

chemical properties, and will be expanded with biological activities and experimental protocols

as further research is conducted.

Core Compound Information
2-(2-Nitrovinyl)thiophene is a derivative of thiophene, an aromatic heterocyclic compound.

The presence of the nitrovinyl group makes it a subject of interest for various chemical and

biological studies.

Physicochemical Data
A summary of the key identifiers and properties for 2-(2-Nitrovinyl)thiophene is presented

below. It is important to note that different CAS numbers may be assigned to different isomers

of the compound.
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Property Value References

Molecular Formula C6H5NO2S [1][2][3][4]

Molecular Weight 155.18 g/mol [1]

CAS Number 874-84-0 [1][5]

34312-77-1 [1][2][3]

Appearance
White to Amber powder to

crystal

IUPAC Name 2-[(E)-2-nitroethenyl]thiophene [1][2]

Synonyms

2-(2-Nitroethenyl)thiophene,

trans-2-(2-nitrovinyl)thiophene,

2-Thienylnitroethylene

[1][2]

Experimental Data and Protocols
Further investigation into scientific literature is required to provide detailed experimental

protocols and quantitative data related to the biological activity and applications of 2-(2-
Nitrovinyl)thiophene. This section will be populated as relevant studies are identified and

analyzed.

Signaling Pathways and Mechanisms of Action
A critical aspect of understanding the utility of any compound in drug development is the

elucidation of its mechanism of action and its effects on cellular signaling pathways. As

research becomes available, this section will feature diagrams and explanations of the

pathways modulated by 2-(2-Nitrovinyl)thiophene.

Illustrative Workflow for Compound Analysis
The following diagram outlines a general workflow for the initial analysis of a compound like 2-
(2-Nitrovinyl)thiophene in a research setting.
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Compound Acquisition & QC

In Vitro Screening

Mechanism of Action Studies
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Pathway Analysis
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Structure-Activity Relationship (SAR)

ADME/Tox Profiling
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Caption: A generalized workflow for the preclinical evaluation of a novel chemical entity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b151962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide will be updated with more specific and in-depth information as it becomes available

through dedicated literature searches. The focus will be on providing actionable data and

protocols for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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